Cas no 14780-57-5 (6-hydrazinyl-2-methylimidazo1,2-bpyridazine)

• Product Name: 6-hydrazinyl-2-methylimidazo1,2-bpyridazine
• CAS No: 14780-57-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• MDL: MFCD19201719
• CID: 2357417
• PubChem ID: 10442003
• Update Time: 2025-06-23

6-hydrazinyl-2-methylimidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-hydrazino-2-methyl-imidazo[1,2-b]pyridazine
• 6-hydrazinyl-2-methylimidazo1,2-bpyridazine
• 14780-57-5
• (2-methylimidazo[1,2-b]pyridazin-6-yl)hydrazine
• AKOS006332895
• 6-Hydrazinyl-2-methylimidazo[1,2-b]pyridazine
• DB-186340

• MDL： MFCD19201719
• Inchi： 1S/C7H9N5/c1-5-4-12-7(9-5)3-2-6(10-8)11-12/h2-4H,8H2,1H3,(H,10,11)
• InChI Key： JWNZZKXJQRCTSX-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1C=CC(NN)=N2

Computed Properties

• Exact Mass: 163.08579531Da
• Monoisotopic Mass: 163.08579531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.2Ų

Additional information on 6-hydrazinyl-2-methylimidazo1,2-bpyridazine

Introduction to 6-Hydrazinyl-2-Methylimidazo[1,2-b]Pyridazine (CAS No. 14780-57-5)

6-Hydrazinyl-2-methylimidazo[1,2-b]pyridazine, also known by its CAS number 14780-57-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine.

The chemical structure of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine is characterized by a fused ring system consisting of an imidazole and a pyridazine moiety. The presence of the hydrazine group at the 6-position and a methyl group at the 2-position imparts unique chemical and biological properties to this compound. The hydrazine group is particularly reactive and can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine has been extensively studied and optimized over the years. One common synthetic route involves the condensation of 2-methylpyridazine-3-carbaldehyde with hydrazine hydrate, followed by cyclization to form the imidazole ring. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

In terms of biological activity, 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine has shown promising results in various preclinical studies. One notable application is its potential as an antitumor agent. Research has demonstrated that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, studies have shown that 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine can induce apoptosis in cancer cells through the modulation of Bcl-2 family proteins and the activation of caspase cascades.

Beyond its antitumor properties, 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine have also been studied to ensure its suitability for therapeutic applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues in the body. Additionally, it has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

To further enhance its therapeutic potential, researchers have explored various modifications to the chemical structure of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine. For example, substituting different functional groups at various positions on the imidazopyridazine scaffold can lead to compounds with improved potency and selectivity. These structural modifications have been guided by computational modeling and structure-activity relationship (SAR) studies to optimize the desired biological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine-based compounds in treating various diseases. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for larger-scale clinical trials to further validate the therapeutic potential of these compounds.

In conclusion, 6-hydrazinyl-2-methylimidazo[1,2-b]pyridazine (CAS No. 14780-57-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry, while its antitumor and anti-inflammatory properties position it as a candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.